Cas no 69571-23-9 (4,4'-Dipiperazinobenzophenone)

• Product Name: 4,4'-Dipiperazinobenzophenone
• CAS No: 69571-23-9
• MF: C₂₁H₂₆N₄O
• MW: 350.457344532013
• CID: 2799359
• PubChem ID: 11002617
• Update Time: 2025-04-21

4,4'-Dipiperazinobenzophenone Chemical and Physical Properties

Names and Identifiers

• DTXCID80402306
• 69571-23-9
• 4,4'-dipiperazinobenzophenone
• SCHEMBL2427902
• DTXSID50451487
• 4,4'-Dipiperazinobenzophenone

• Inchi： 1S/C21H26N4O/c26-21(17-1-5-19(6-2-17)24-13-9-22-10-14-24)18-3-7-20(8-4-18)25-15-11-23-12-16-25/h1-8,22-23H,9-16H2
• InChI Key： DDXDGTKWMQZRHH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1CCNCC1)C1C=CC(=CC=1)N1CCNCC1

Computed Properties

• Exact Mass: 350.21066147Da
• Monoisotopic Mass: 350.21066147Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų